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Compound of Interest

Compound Name: Benzene, (1-ethoxyethoxy)-

CAS No.: 5426-78-8

Cat. No.: B1594772

Get Quote

CAS Number: 5426-78-8 Synonyms: 1-Ethoxy-1-phenoxyethane; Acetaldehyde ethyl phenyl

acetal; Efetaal (Trade Name) Molecular Formula: C₁₀H₁₄O₂ Molecular Weight: 166.22 g/mol

Executive Summary
Benzene, (1-ethoxyethoxy)- is a mixed acetal widely utilized in the fragrance and flavor

industry for its green, hyacinth-like olfactory profile. As a Senior Application Scientist, it is

critical to categorize this molecule not just by its sensory properties, but by its physicochemical

vulnerabilities.

Unlike simple ethers, this compound contains an acetal linkage (

) connecting a phenolic moiety and an aliphatic ethyl group. This structural feature dictates two
primary behaviors:

High Lipophilicity: It exhibits excellent solubility in non-polar and polar aprotic organic

solvents.
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Acid Sensitivity: The acetal carbon is susceptible to hydrolysis in acidic media, reverting to

phenol, ethanol, and acetaldehyde.

This guide provides a technical breakdown of its solubility limits, solvent compatibility, and

experimental protocols for validation.

Physicochemical Basis of Solubility
To predict and manipulate the solubility of Benzene, (1-ethoxyethoxy)-, we must analyze its

interaction potential using Hansen Solubility Parameters (HSP) principles.

Structural Analysis
Phenyl Ring (Hydrophobic/Lipophilic): Drives solubility in aromatic hydrocarbons (Toluene)

and chlorinated solvents. It engages in

stacking.

Ethoxy/Acetal Oxygen (Polar Acceptor): The oxygen atoms act as weak hydrogen bond

acceptors. They do not have hydrogen bond donor capability (no -OH groups). This makes

the molecule compatible with alcohols but insoluble in water due to the dominance of the

hydrophobic phenyl and ethyl groups.

Acetal Carbon (Steric/Electronic Center): The central carbon is sterically hindered but

electronically active, serving as the site for potential hydrolytic cleavage.

Solubility Prediction Table
Based on the "Like Dissolves Like" principle and structural analogs (e.g., phenetole, acetals),

the solubility profile is categorized below:
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Solvent Class
Representative
Solvents

Solubility Rating
Mechanism of
Action

Aromatic

Hydrocarbons
Toluene, Xylene Excellent (>500 g/L) interactions;

Dispersion forces.

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
Excellent (>500 g/L)

Dipole-dipole

interactions; High

solvent power.

Alcohols
Ethanol, Methanol,

Isopropanol
Good (>100 g/L)

Hydrogen bonding

(Solvent Donor ->

Solute Acceptor).

Esters/Ketones Ethyl Acetate, Acetone Good (>100 g/L)
Dipole-dipole;

Compatible polarity.

Aliphatic

Hydrocarbons
Hexane, Heptane Moderate

Dispersion forces;

Phenyl ring reduces

miscibility slightly

compared to pure

aliphatics.

Water Water Insoluble (<1 g/L)

Hydrophobic effect

dominates; Lack of H-

bond donors.

Critical Stability Warning: Solvent Acidity
Trustworthiness Alert: A common error in handling Benzene, (1-ethoxyethoxy)- is ignoring

solvent acidity.

Acetals are stable in basic and neutral media but rapidly hydrolyze in the presence of acids.

Risk: Using unneutralized Chloroform (which often contains HCl degradation products) or

acidic aqueous buffers.

Consequence: Degradation into Phenol (skin irritant/different odor profile) and Acetaldehyde.
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Mitigation: Always use solvents containing a stabilizer (e.g., amylene in DCM) or pre-wash

solvents with basic alumina if trace acid is suspected.

Visualizing the Solvation & Stability Logic
The following diagram illustrates the interaction mechanisms and the hydrolysis risk pathway.
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Figure 1: Mechanistic map of solvation interactions vs. acid-catalyzed degradation pathways.

Experimental Protocols
As an application scientist, you verify solubility not just by "mixing," but by establishing a

Saturation Equilibrium.

Protocol A: Quantitative Solubility Determination
(Shake-Flask Method)
Objective: Determine the exact saturation limit in a specific solvent (e.g., Ethanol 96%).

Preparation:

Weigh 1.0 g of Benzene, (1-ethoxyethoxy)- into a 20 mL scintillation vial.

Add 1.0 mL of the target solvent.

Equilibration:
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Vortex for 2 minutes. If fully dissolved, add more solute until a persistent second phase

(droplets) or turbidity appears.

Place in a thermostated shaker at 25°C for 24 hours.

Sampling:

Centrifuge the sample to separate the undissolved oil phase.

Carefully pipette the supernatant.

Analysis (GC-FID/MS):

Dilute the supernatant 1:100 in a compatible solvent (e.g., Hexane).

Inject into GC. Calculate concentration against a calibration curve.

Note: Ensure the GC injector temperature is not too high (<200°C) to prevent thermal

degradation of the acetal during analysis.

Protocol B: Solvent Compatibility Screening (Quick
Pass/Fail)
Objective: Verify if a solvent grade is safe (acid-free) for the acetal.

Mix: Dissolve 50 mg of Benzene, (1-ethoxyethoxy)- in 1 mL of solvent (e.g., Chloroform).

Incubate: Let stand at room temperature for 1 hour.

TLC Check:

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Hexane:Ethyl Acetate (9:1).

Visualization: UV light (254 nm).

Result:
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Single spot (

): Solvent is safe.

New spot (

, Phenol): Solvent is acidic/wet. REJECT.

Applications & Formulation Advice
Fragrance Concentrates
Benzene, (1-ethoxyethoxy)- is often used in "green" floral accords.

Carrier: Dipropylene Glycol (DPG) or Diethyl Phthalate (DEP).

Solubility: Miscible in all proportions with these carriers.

Caution: Avoid aqueous-alcoholic formulations with pH < 5.

Extraction/Purification
If synthesizing this molecule:

Extraction Solvent: Diethyl Ether or MTBE (Methyl tert-butyl ether) are ideal due to high

solubility and ease of evaporation.

Washing: Wash organic layers with saturated NaHCO₃ to ensure basicity before drying.

Workflow Visualization
The following decision tree guides the researcher in selecting the correct solvent system for

Benzene, (1-ethoxyethoxy)-.
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Select Solvent for
Benzene, (1-ethoxyethoxy)-

Is the system Aqueous?

Check pH

Yes

Organic Solvent Choice

No
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Figure 2: Decision tree for solvent selection to ensure solubility and chemical stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Alcohol or phenol synthesis by acetal cleavage [organic-chemistry.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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